(E)-6-(2-(2,4-dimethoxybenzylidene)hydrazinyl)-9H-purine

• IUPAC Name: N-[(E)-(2,4-dimethoxyphenyl)methylideneamino]-7H-purin-6-amine
• InChI: InChI=1S/C14H14N6O2/c1-21-10-4-3-9(11(5-10)22-2)6-19-20-14-12-13(16-7-15-12)17-8-18-14/h3-8H,1-2H3,(H2,15,16,17,18,20)/b19-6+
• InChI Key: KGNNJNQAYSIWSF-KPSZGOFPSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C=NNC2=NC=NC3=C2NC=N3)OC
• Isomeric SMILES: COC1=CC(=C(C=C1)/C=N/NC2=NC=NC3=C2NC=N3)OC
• Molecular Formula: C14H14N6O2
• Molecular Weight: 298.30 g/mol

Description

The compound “(E)-6-(2-(2,4-dimethoxybenzylidene)hydrazinyl)-9H-purine” is a purine derivative. Purines are biologically significant compounds, and modifications to their structure can lead to a variety of biological activities.

Scientific Research Applications

Antiviral Applications

Purine derivatives have been synthesized and evaluated for their antiviral activities against various viruses. For instance, a series of 2-substituted-6-(dimethylamino)-9-(4-methylbenzyl)-9H-purines showed significant activity against rhinovirus type 1B, indicating the potential of purine derivatives in antiviral research (Kelley, Linn, & Selway, 1988). Another study focused on the synthesis of 9-benzyl-6-aminopurines from 5-amino-1-benzyl-4-cyanoimidazoles, highlighting the chemotherapeutic uses of purines and their analogues, especially in anti-cancer agents (Yahyazadeh, Pourrostam, & Rabiee, 2003).

Mechanism of Action

While the mechanism of action for this specific compound isn’t available, similar compounds such as 3-(2,4-dimethoxybenzylidene)anabaseine (DMXB; GTS-21) have been shown to selectively activate alpha7 nicotinic receptors.